Cas no 2803367-68-0 (LW3)

• Product name: LW3
• CAS No: 2803367-68-0
• MF: C₁₇H₁₂F₃N₃O
• MW: 331.291893959045
• CID: 6777378
• PubChem ID: 168510588

LW3 Chemical and Physical Properties

Names and Identifiers

• LW3
• HY-155703
• CS-0884799
• 2803367-68-0
• DA-65122

• Inchi： 1S/C17H12F3N3O/c18-17(19,20)13-5-7-14(8-6-13)22-23-16(24)15-9-11-3-1-2-4-12(11)10-21-15/h1-10,22H,(H,23,24)
• InChI Key： VWWYHTOMBXKSRA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NNC(C1C=C2C=CC=CC2=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 331.09324650g/mol
• Monoisotopic Mass: 331.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54Ų